N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide

• IUPAC Name: N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide
• InChI: InChI=1S/C20H18N2O2S/c1-12-9-13(7-8-16(12)24-2)10-18(23)21-20-22-19-15-6-4-3-5-14(15)11-17(19)25-20/h3-9H,10-11H2,1-2H3,(H,21,22,23)
• InChI Key: MGVFMNGYPUIGFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CC(=O)NC2=NC3=C(S2)CC4=CC=CC=C43)OC
• Molecular Formula: C20H18N2O2S
• Molecular Weight: 350.4 g/mol

Description

N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the indeno[1,2-d]thiazole family and has been synthesized using various methods.

Scientific Research Applications

Anticancer and Antimicrobial Activities

• Synthesis and Biological Activities : Novel thiazole derivatives have been synthesized and evaluated for their biological activities, including anticancer and antimicrobial effects. For example, studies have focused on the synthesis of thiazole and oxadiazole derivatives as chemotherapeutic agents, showing significant antimicrobial and antiproliferative activities against various human tumor cell lines (Kaya et al., 2017). This suggests that similar compounds, like the one , might also exhibit promising biological activities.

• Antiproliferative Effects : The development of benzophenone-thiazole derivatives as potent VEGF-A inhibitors has been reported. These compounds have shown promising antiproliferative effects through translational VEGF-A inhibition, highlighting the potential therapeutic applications of thiazole derivatives in cancer treatment (Prashanth et al., 2014).

Antioxidant and Anti-inflammatory Activities

• Evaluation of Heterocyclic Derivatives : Research on 1,3,4-oxadiazole and pyrazole derivatives has explored their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These studies have provided insights into the pharmacological potential of heterocyclic compounds, including their binding and inhibitory effects in various assays (Faheem, 2018).

Synthesis and Antimicrobial Evaluation

• Antimicrobial Activities : The synthesis and characterization of new thiazole derivatives with significant antimicrobial activities have been reported. These compounds were evaluated against various bacterial and fungal strains, demonstrating the potential of thiazole derivatives as effective antimicrobial agents (Saravanan et al., 2010).

Mechanism of Action

Target of Action

The primary target of N-(8H-indeno[1,2-d]thiazol-2-yl)-2-(4-methoxy-3-methylphenyl)acetamide, also known as N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}-2-(4-methoxy-3-methylphenyl)acetamide, is the 3-Chymotrypsin-like cysteine protease (3CL pro) . This protease plays a crucial role in the replication of SARS-CoV-2, making it an attractive target for therapeutic intervention .

Mode of Action

The compound interacts with the 3CL pro, inhibiting its activity. This interaction disrupts the viral replication process, thereby inhibiting the spread of the virus .

Biochemical Pathways

The inhibition of 3CL pro affects the viral replication pathway. By blocking the activity of this protease, the compound prevents the virus from replicating and spreading, thus potentially reducing the severity of the infection .

Result of Action

The result of the compound’s action is the inhibition of SARS-CoV-2 replication. By targeting and inhibiting 3CL pro, the compound can potentially reduce the viral load in the body .